3,4-difluoro-2-iodoaniline hydrochloride
Overview
Description
3,4-Difluoro-2-iodoaniline hydrochloride (DFIH) is an organic compound that is widely used in scientific research and laboratory experiments. It is a pale yellow crystalline solid that is soluble in water and has a melting point of 122-124°C. DFIH is a versatile organic compound that has a wide range of applications in organic synthesis, analytical chemistry, and biochemistry.
Scientific Research Applications
3,4-difluoro-2-iodoaniline hydrochloride is widely used in scientific research and laboratory experiments due to its versatile properties. It is used in organic synthesis as a catalyst, in analytical chemistry as a reagent, and in biochemistry as a substrate. It is also used in the synthesis of various drugs, such as anticonvulsants and antibiotics.
Mechanism of Action
3,4-difluoro-2-iodoaniline hydrochloride is an organic compound that acts as an electron donor in organic synthesis. It can be used as a catalyst to promote the formation of carbon-carbon bonds in organic molecules. It can also be used as a reagent to promote the formation of various functional groups in organic molecules.
Biochemical and Physiological Effects
3,4-difluoro-2-iodoaniline hydrochloride is not known to have any significant biochemical or physiological effects in humans. It is not known to be toxic or to have any adverse effects on humans.
Advantages and Limitations for Lab Experiments
3,4-difluoro-2-iodoaniline hydrochloride has several advantages for use in laboratory experiments. It is relatively inexpensive, easy to obtain, and can be used in a wide range of reactions. It is also relatively stable and has a high yield in most reactions. However, there are some limitations to its use in laboratory experiments. It can be difficult to purify and can be difficult to handle due to its volatile nature.
Future Directions
3,4-difluoro-2-iodoaniline hydrochloride has a wide range of potential applications in scientific research and laboratory experiments. It can be used in the synthesis of new drugs and in the development of new analytical techniques. It can also be used in the development of new catalysts and reagents for organic synthesis. Additionally, it can be used in the development of new biomaterials and in the study of biochemical and physiological processes.
Synthesis Methods
3,4-difluoro-2-iodoaniline hydrochloride can be synthesized from 3,4-difluoroaniline and iodine in the presence of hydrochloric acid. The reaction is carried out at room temperature and the yield is usually in the range of 90-95%. The reaction is shown below:
3,4-Difluoroaniline + Iodine + Hydrochloric Acid → 3,4-Difluoro-2-iodoaniline hydrochloride
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,4-difluoro-2-iodoaniline hydrochloride involves the introduction of fluorine and iodine atoms onto aniline ring followed by the formation of hydrochloride salt.", "Starting Materials": [ "Aniline", "Sodium nitrite", "Hydrochloric acid", "Sodium fluoride", "Iodine" ], "Reaction": [ "Diazotization of aniline using sodium nitrite and hydrochloric acid to form diazonium salt", "Addition of sodium fluoride and iodine to the diazonium salt to form 3,4-difluoro-2-iodoaniline", "Formation of hydrochloride salt by treating 3,4-difluoro-2-iodoaniline with hydrochloric acid" ] } | |
CAS RN |
2768326-18-5 |
Product Name |
3,4-difluoro-2-iodoaniline hydrochloride |
Molecular Formula |
C6H5ClF2IN |
Molecular Weight |
291.5 |
Purity |
95 |
Origin of Product |
United States |
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